Cas no 25698-27-5 ((2R)-2-amino-2-(3-hydroxyphenyl)acetic acid)

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid structure
25698-27-5 structure
(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
25698-27-5
C8H9NO3
167.161962270737
MFCD00011553
261285
117607

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid Properties

Names and Identifiers

    • Benzeneacetic acid, a-amino-3-hydroxy-, (aR)-
    • (R)-2-(3-Hydroxyphenyl)glycine
    • (R)-3-Hydroxyphenylglycine
    • (2R)-amino(3-hydroxyphenyl)acetic acid
    • (2R)-amino(3-hydroxyphenyl)ethanoic acid
    • (R)​-Α-​AMINO-​3-​HYDROXY-BENZENEACETIC ACID
    • 3-HYDROXY-D-PHENYLGLYCINE
    • D-alpha-Amino-3-hydroxyphenylacetic acid
    • D-alpha-Amino-alpha-(m-hydroxyphenyl)acetic acid
    • (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
    • BDBM82252
    • A50298
    • (R)-2-AMINO-2-(3-HYDROXYPHENYL)ACETIC ACID
    • (R)-3-Hydroxyphenylglyci
    • A856257
    • EINECS 247-191-9
    • 25698-27-5
    • (R)-4-Hydroxyphenylglycine
    • (R)-alpha-Amino-3-hydroxybenzeneacetic acid
    • DTXSID40948573
    • (R)-AMINO-(3-HYDROXY-PHENYL)-ACETIC ACID
    • (R)-AMINO(3-HYDROXYPHENYL)ACETIC ACID
    • DQLYTFPAEVJTFM-SSDOTTSWSA-N
    • NS00121109
    • DB-290194
    • +Expand
    • MFCD00011553
    • DQLYTFPAEVJTFM-SSDOTTSWSA-N
    • 1S/C8H9NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h1-4,7,10H,9H2,(H,11,12)/t7-/m1/s1
    • OC1=CC=CC(=C1)[C@H](C(=O)O)N

Computed Properties

  • 167.05827
  • 3
  • 4
  • 2
  • 167.058
  • 12
  • 172
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • -2.1
  • 83.6A^2

Experimental Properties

  • 69.56
  • 1.664
  • 446.3°Cat760mmHg
  • 223.7°C
  • Soluble (110 g/l) (25 º C),
  • 1.396±0.06 g/cm3 (20 ºC 760 Torr),

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BIAR-100mg
(R)-4-hydroxyphenylglycine
25698-27-5 98%
100mg
$132.00
A2B Chem LLC
AF36131-100mg
(R)-4-hydroxyphenylglycine
25698-27-5 98%
100mg
$116.00 2024-04-20
Aaron
AR00BIJ3-100mg
(R)-4-hydroxyphenylglycine
25698-27-5 98%
100mg
$120.00
Advanced ChemBlocks
O28464-250MG
(R)-2-(3-Hydroxyphenyl)glycine
25698-27-5 95%
250MG
$175 2023-09-15
Ambeed
A417779-100mg
(R)-2-Amino-2-(3-hydroxyphenyl)acetic acid
25698-27-5 98%
100mg
$145.0 2024-07-20
AstaTech
A50298-0.25/G
(R)-2-(3-HYDROXYPHENYL)GLYCINE
25698-27-5 95%
0.25g
$124 2023-09-19
Enamine
BBV-38273246-1.0g
(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
25698-27-5 95%
1.0g
$1183.0
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB90799-1G
(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
25698-27-5 95%
1g
¥ 2,448.00 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1535626-1g
(R)-2-amino-2-(3-hydroxyphenyl)acetic acid
25698-27-5 98%
1g
¥3512

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:25698-27-5)(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
A856257
99%/99%
250mg/1g
212.0/571.0